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Compound of Interest

Compound Name: Basic red 18:1

Cat. No.: B15554426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage

conditions and shelf life for the cationic azo dye, Basic Red 18:1. Adherence to these

guidelines is crucial for maintaining the integrity, stability, and performance of the compound in

research and development applications.

Quantitative Data Summary
The following table summarizes the key storage and stability parameters for Basic Red 18:1
based on available safety data sheets and supplier information.
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Parameter Recommendation Source(s)

Physical Form Powder [1][2][3]

Shelf Life 2 years [1][2]

Storage Temperature

Cool, dry place.[4][5] For

solutions, long-term storage at

2-8°C is recommended.[6]

[4][5][6]

Storage Atmosphere Dry, well-ventilated area.[1][4] [1][4]

Container
Tightly closed, light-resistant

container.[4][5]
[4][5]

Chemical Stability

Stable under normal

temperatures and pressures.

[5] However, some sources

indicate no available data on

chemical stability.[4]

[4][5]

Conditions to Avoid

Incompatible materials, excess

heat, strong oxidants, dust

formation, and moisture.[4][5]

[4][5]

Incompatible Materials

Strong oxidizing agents, strong

reducing agents.[5] Store apart

from foodstuff containers.[4]

[4][5]

Experimental Protocols
Detailed experimental protocols for determining the shelf life and stability of Basic Red 18:1
are not extensively published in the public domain. The stability information provided by

manufacturers is typically derived from internal standard operating procedures, which are often

proprietary.

Generally, stability testing for a chemical compound like Basic Red 18:1 would involve

subjecting the substance to a range of environmental conditions over a predetermined period.

Key parameters that would be monitored include:
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Appearance and Physical Properties: Color, clarity (for solutions), and morphology.

Purity: Assessed using techniques such as High-Performance Liquid Chromatography

(HPLC) to detect and quantify any degradation products.

Spectroscopic Properties: Changes in the UV-Visible absorption spectrum can indicate

degradation of the chromophore.

A generalized workflow for a stability study would follow these steps:

Initial Characterization: The pristine compound is fully characterized to establish baseline

data for purity, appearance, and spectral properties.

Sample Storage: Aliquots of the compound are stored under various conditions (e.g.,

different temperatures, humidity levels, and light exposures).

Time-Point Analysis: At regular intervals, samples from each storage condition are withdrawn

and re-analyzed.

Data Evaluation: The data collected at each time point is compared to the initial baseline to

determine the rate and nature of any degradation.

Recommended Storage and Handling Workflow
The following diagram illustrates the recommended workflow for the proper storage and

handling of Basic Red 18:1 to ensure its stability and minimize safety risks.
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Receiving and Initial Storage

Handling and Preparation of Solutions

Solution Storage

Receive Basic Red 18:1

Inspect Container for Damage

Log into Inventory

If OK

Quarantine and
 Report Damage

If Damaged

Store Powder in a Cool, Dry, 
Dark, and Well-Ventilated Area

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

For Use

Handle in a Well-Ventilated Area
 or Fume Hood

Weigh Required Amount

Dissolve in Appropriate Solvent
 (e.g., Distilled Water)

Short-Term Storage:
 Tightly Sealed, Light-Protected Container

Long-Term Storage:
 Refrigerate at 2-8°C

For > Few Days

Click to download full resolution via product page

Caption: Recommended workflow for receiving, storing, and handling Basic Red 18:1.
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This guide is intended to provide a summary of the available information on the shelf life and

storage of Basic Red 18:1. For detailed safety and handling procedures, always refer to the

specific Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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